Cas no 1601217-29-1 (Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl-)

• Product Name: Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl-
• CAS No: 1601217-29-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5284730
• Update Time: 2025-10-23

Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl-

• Inchi： 1S/C11H23NO/c1-3-10(8-12)11(2,13)7-9-5-4-6-9/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： NYADTVSOALMTOW-UHFFFAOYSA-N
• SMILES： C1(CC(C(CN)CC)(C)O)CCC1

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 297.9±13.0 °C(Predicted)
• pka: 14.97±0.29(Predicted)

Additional information on Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl-

Exploring the Properties and Applications of Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1601217-29-1)

In the realm of specialized organic compounds, Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1601217-29-1) has garnered significant attention due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its cyclobutane core and functionalized side chains, offers a versatile scaffold for synthetic chemists and researchers. The presence of both aminomethyl and methyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent trends in organic chemistry highlight a growing interest in strained-ring systems like cyclobutanes, which are known to impart desirable properties such as increased metabolic stability and conformational rigidity to drug candidates. The compound 1601217-29-1 aligns with this trend, as its α-[1-(aminomethyl)propyl]-α-methyl- substitution pattern provides opportunities for further derivatization. Researchers are particularly intrigued by its potential role in designing next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents, where structural novelty is critical.

From a synthetic perspective, the preparation of Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- often involves advanced techniques such as ring-closing metathesis or photochemical cycloaddition. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic strategies. Additionally, its chiral centers make it a candidate for asymmetric catalysis, a hot topic in green chemistry and sustainable manufacturing.

The demand for high-purity intermediates like 1601217-29-1 has surged, driven by the pharmaceutical industry's need for reliable building blocks. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with stringent quality standards. Furthermore, its stability under various conditions makes it suitable for long-term storage and large-scale production, addressing key concerns in industrial applications.

Beyond pharmaceuticals, Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- has potential applications in material science, particularly in the development of advanced polymers and coatings. Its rigid structure could enhance the mechanical properties of materials, a topic of interest for researchers exploring lightweight composites and high-performance adhesives. This versatility underscores the compound's value across multiple disciplines.

In conclusion, Cyclobutaneethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1601217-29-1) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural complexity, coupled with its broad utility, positions it as a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in innovations spanning drug discovery, materials engineering, and beyond.